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This technical guide provides an in-depth overview of the in vivo biodistribution of FAPI-74, a
promising radiopharmaceutical for imaging and therapy targeting Fibroblast Activation Protein
(FAP). FAP is a cell surface protein highly expressed on cancer-associated fibroblasts (CAFs)
in the tumor microenvironment of numerous cancer types, making it an attractive diagnostic
and therapeutic target. This document summarizes key quantitative data, details experimental
protocols, and visualizes relevant biological and experimental processes.

Quantitative Biodistribution Data

The biodistribution of FAPI-74, labeled with either Gallium-68 (°8Ga) or Fluorine-18 (*8F), has
been evaluated in both preclinical and clinical settings. The following tables summarize the
standardized uptake values (SUV) in various organs and tumors, providing a quantitative
measure of tracer accumulation.

Table 1: Normal Organ Biodistribution of *8F-FAPI-74 in
Lung Cancer Patients[1][2][3]
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SUVmax at 10 min

SUVmax at 1 h p.i.

SUVmax at 3 h p.i.

Organ )
p.i. (mean) (mean) (mean)
Blood Pool Moderately high Definable Definable
Muscle Background Background Background
No uptake exceeding No uptake exceeding No uptake exceeding
Liver perfusion-dependent perfusion-dependent perfusion-dependent
background background background
No uptake exceeding No uptake exceeding No uptake exceeding
Spleen perfusion-dependent perfusion-dependent perfusion-dependent
background background background
Does not exceed Does not exceed Does not exceed
Oral Mucosa

background

background

background

p.i. = post-injection

Table 2: Tumor and Metastases Uptake of *8F-FAPI-74 in
Lung Cancer Patientsf1]

SUVmax at 10 min SUVmax at 1 h p.i. SUVmax at 3 h p.i.

Lesion Type .
p.i. (average) (average) (average)
Primary Lung Tumors 11.8 12.7 11.3
Lymph Node
ymp 9.9 10.7 9.4
Metastases
Distant Metastases 11.8 11.8 11.4

The highest contrast between tumor and background is typically achieved at 1 hour post-
injection[1].

Table 3: Preclinical Biodistribution of [*8F]AIF-FAPI-74 in
Murine Models[4][5][6]
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Tissue Key Findings

Low but significantly above muscle-background

Tumors (subcutaneous) [ [21[31[4]
values.

Joint/Bone Structures Radiotracer signal observed.[2][3][4]

Intestines Radiotracer signal observed.[2][3][4]

Experimental Protocols

The following sections detail the methodologies for preclinical and clinical biodistribution
studies of FAPI-74, synthesized from published research.

Preclinical In Vivo Biodistribution Study Protocol

This protocol outlines a typical experiment to determine the biodistribution of radiolabeled
FAPI-74 in a tumor-bearing mouse model.

Obijective: To quantify the uptake of [*8F]JAIF-FAPI-74 in various tissues and tumors over time.
Materials:
e [*®F]AIF-FAPI-74 radiotracer

e Tumor-bearing mice (e.g., syngeneic models like LLC and CT26, or xenograft models like
HT-1080-FAP)[2][3]

¢ Anesthesia (e.g., isoflurane)

 PET/MR or PET/CT scanner

e Gamma counter

» Standard laboratory equipment for tissue dissection and weighing

Procedure:
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e Animal Model Preparation: Subcutaneous tumors are induced by injecting cancer cells (e.qg.,
Lewis Lung Carcinoma - LLC, or CT26 colon carcinoma) into the flank of the mice.[3] Studies
may also utilize models with cells engineered to express FAP (e.g., HT-1080-FAP).[2]

» Radiotracer Administration: A defined amount of [*8F]AIF-FAPI-74 is administered to the

mice, typically via intravenous (tail vein) injection.
e In Vivo Imaging (PET/CT or PET/MR):
o Animals are anesthetized.

o Static or dynamic PET scans are acquired at specific time points post-injection (e.g., 30,
60, 120, and 240 minutes).[2]

o CT or MR scans are performed for anatomical co-registration.
e Ex Vivo Biodistribution:
o At predetermined time points, cohorts of mice are euthanized.

o Blood, major organs (heart, lungs, liver, spleen, kidneys, stomach, intestine, muscle,
bone), and the tumor are collected.

o Tissues are weighed, and the radioactivity is measured using a gamma counter.
e Data Analysis:

o The percentage of the injected dose per gram of tissue (%ID/q) is calculated for each
organ and the tumor.

o Tumor-to-organ ratios are calculated to assess targeting specificity.[2]

o Standardized Uptake Values (SUV) can be quantified from the PET images.[3]

Clinical Biodistribution and Dosimetry Study Protocol

This protocol describes a typical study to evaluate the biodistribution and estimate the radiation
dosimetry of FAPI-74 in cancer patients.
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Objective: To determine the physiological biodistribution, tumor uptake, and radiation dosimetry
of 18F-FAPI-74 in patients.

Patient Population: Patients with a confirmed diagnosis of cancer (e.g., lung cancer, pancreatic
ductal adenocarcinoma).[5][6][7]

Materials:

e 18F-FAPI-74 or %8Ga-FAPI-74 produced under GMP conditions.

e PET/CT scanner.

o Dosimetry software (e.g., OLINDA/EXM, IDAC-Dose).[1][5]

Procedure:

o Patient Preparation: Patients may be asked to fast for a certain period before the scan.

o Radiotracer Administration: A mean activity of approximately 259 + 26 MBq of 1®F-FAPI-74 is
administered intravenously.[1][8] For °8Ga-FAPI-74, a typical injected activity is around 263
MBq.[1][8]

e PET/CT Imaging:

o Whole-body PET scans are acquired at multiple time points, commonly at 10 minutes, 1
hour, and 3 hours after injection.[1][5]

o Alow-dose CT scan is performed for attenuation correction and anatomical localization.
e Image Analysis:

o Regions of interest (ROIs) are drawn over various organs and visible tumor lesions on the
PET images.

o The tracer concentration in these ROIs is used to calculate semi-quantitative SUVmax and
SUVmean values.

» Radiation Dosimetry Calculation:
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o Time-activity curves are generated for source organs from the serial PET scans.
o The number of disintegrations in each source organ is calculated.

o Dosimetry software (e.g., OLINDA/EXM or IDAC-Dose) is used with computational human
phantoms to calculate the absorbed doses in target organs and the effective dose for the
whole body.[1][5]

Visualizations: Workflows and Signaling Pathways
Experimental Workflow

The following diagram illustrates the typical workflow for a clinical biodistribution study of FAPI-
74.
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Caption: Clinical biodistribution study workflow for FAPI-74 PET/CT.
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FAP-Related Signaling Pathways

Fibroblast Activation Protein is implicated in several signaling pathways that promote tumor
growth, proliferation, and migration. This diagram provides a simplified overview of key
pathways influenced by FAP expression in cancer-associated fibroblasts.
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Caption: FAP-associated signaling pathways in the tumor microenvironment.

Conclusion
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FAPI-74 demonstrates favorable biodistribution for oncological imaging, characterized by high
uptake in tumors and low background signal in most normal organs, leading to high-contrast
images.[1] The radiation burden of 18F-FAPI-74 is comparable to or even lower than that of
other common PET tracers like 8F-FDG.[1][8][5] The ability to label FAPI-74 with both ®8Ga
and 18F offers flexibility for clinical use, with 18F allowing for centralized production and wider
distribution.[1][5] The detailed understanding of its in vivo behavior is crucial for its continued
development as a powerful tool in oncology for diagnosis, staging, and potentially for targeted
radionuclide therapy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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